Cas no 281219-28-1 (4-Amino-3-hydroxyazepane-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Amino-3-hydroxyazepane-1-carboxylic acid tert-butyl ester
• CAS No: 281219-28-1
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 2118517
• Update Time: 2023-08-04

4-Amino-3-hydroxyazepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydroxyazepane-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-8(12)9(14)7-13/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： YLLLNYLAZHPCNH-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CCCC1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 75.8